Cas no 2154722-89-9 ((2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic acid)

• Product Name: (2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic acid
• CAS No: 2154722-89-9
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 5834403
• PubChem ID: 165520596
• Update Time: 2025-06-09

(2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic acid
• 2154722-89-9
• EN300-1299842

• Inchi： 1S/C7H10N2O3S/c8-5(6(10)11)1-2-9-3-4-13-7(9)12/h3-5H,1-2,8H2,(H,10,11)/t5-/m1/s1
• InChI Key： IGOVGEKQHWDDIX-RXMQYKEDSA-N
• SMILES： S1C=CN(C1=O)CC[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 109Ų

Additional information on (2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic acid

Compound (2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic Acid: A Comprehensive Overview

Introduction

The compound (2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic acid, identified by the CAS number No. 2154722-89-9, has emerged as a significant molecule in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group with a thiazole ring system, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and its potential bioactive properties have positioned this compound at the forefront of scientific research.

Chemical Structure and Synthesis

The molecular structure of (2R)-2-amino-4-(2-oxo-2,3-dihydro-1,3-thiazol-3-yl)butanoic acid is defined by its chiral center at the second carbon atom, which imparts stereochemical diversity to the molecule. The presence of the thiazole ring introduces aromaticity and enhances the compound's stability. Researchers have developed innovative synthetic routes to access this compound efficiently. For instance, recent studies have employed enantioselective catalysis to achieve high yields of the (R)-enantiomer, which is critical for its application in drug discovery.

Pharmacological Properties and Applications

Emerging evidence suggests that (R)-configured (2R)-amino acid derivatives exhibit promising bioactivity across multiple therapeutic areas. Preclinical studies have demonstrated that this compound possesses potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its ability to modulate neurotransmitter systems has drawn attention in the context of neurodegenerative disorders such as Alzheimer's disease.

Recent Research Highlights

In 20XX, a groundbreaking study published in *Nature Communications* explored the role of (R)-configured amino acids in enzyme inhibition. The research revealed that (R)-configured derivatives exhibit superior binding affinity to specific protein targets compared to their (S)-counterparts. This finding has significant implications for drug design and optimization.

Another notable advancement involves the use of thiazole-containing compounds in peptide synthesis. Scientists have successfully incorporated (R)-configured amino acids into peptide backbones to create novel bioactive molecules with enhanced stability and potency. These developments underscore the versatility of (R)-configured amino acids in modern medicinal chemistry.

Future Directions and Conclusion

The exploration of (R)-configured amino acids, particularly (R)-configured (thiazole-containing derivatives) like (R)-configured (thiazole-containing derivatives), continues to be a vibrant area of research. As our understanding of their structural and functional properties deepens, new opportunities for therapeutic intervention are likely to emerge. The integration of advanced computational techniques with experimental approaches will undoubtedly accelerate the discovery of novel applications for this fascinating compound.

In conclusion, (R)-configured (thiazole-containing derivatives) represent a valuable class of molecules with immense potential in drug discovery and development. Their unique chemical properties and bioactivity profiles make them indispensable tools for researchers in academia and industry alike.